Cas no 35206-03-2 (7H-Purine-7-ethanaminium,N,N-diethyl-1,2,3,6-tetrahydro-N,1,3-trimethyl-2,6-dioxo-, iodide (1:1))

• Product name: 7H-Purine-7-ethanaminium,N,N-diethyl-1,2,3,6-tetrahydro-N,1,3-trimethyl-2,6-dioxo-, iodide (1:1)
• CAS No: 35206-03-2
• MF: C₁₄H₂₄N₅O₂+^.I-
• MW: 421.27666
• CID: 307658
• PubChem ID: 118789

7H-Purine-7-ethanaminium,N,N-diethyl-1,2,3,6-tetrahydro-N,1,3-trimethyl-2,6-dioxo-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 7H-Purine-7-ethanaminium,N,N-diethyl-1,2,3,6-tetrahydro-N,1,3-trimethyl-2,6-dioxo-, iodide (1:1)
• 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)ethyl-diethyl-methylazanium,iodide
• 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-N,N-diethyl-N-methylethanaminium iodide
• Diethyl(methyl)(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-ethyl)ammonium iodide
• Etamiphyllin methiodide
• Diethylmethyl(2-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxopurin-7-yl)ethyl)ammonium iodide
• DIETHYL(METHYL)[1,2,3,6-TETRAHYDRO-1,3-DIMETHYL-2,6-DIOXO-7H-PURINE-7-ETHYL]AMMONIUM IODIDE
• NIOSH/BP8140700
• Ammonium, diethylmethyl(2-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxopurin-7-yl)ethyl)-, iodide
• 4VSE9SD62R
• EINECS 252-437-3
• UNII-4VSE9SD62R
• Iodomethylate de diethylaminoethyltheophylline
• Iodomethylate de diethylaminoethyltheophylline [French]
• Q27260572
• 35206-03-2
• BP81407000
• 7H-PURINE-7-ETHANAMINIUM, N,N-DIETHYL-1,2,3,6-TETRAHYDRO-N,1,3-TRIMETHYL-2,6-DIOXO-, IODIDE (1:1)
• DTXSID60188712
• SIMESPHYLLINE

• Inchi： InChI=1S/C14H24N5O2.HI/c1-6-19(5,7-2)9-8-18-10-15-12-11(18)13(20)17(4)14(21)16(12)3;/h10H,6-9H2,1-5H3;1H/q+1;/p-1
• InChI Key： ZRNCURVARUWAMN-UHFFFAOYSA-M
• SMILES： [I-].CC[N+](CCN1C=NC2N(C(N(C(=O)C1=2)C)=O)C)(C)CC

Computed Properties

• Exact Mass: 421.09747g/mol
• Monoisotopic Mass: 421.09747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų